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Introduction

Chromium-Gold (Cr-Au) thin-film metallization is a cornerstone technology in microelectronics
and microfabrication. This system leverages the high electrical conductivity and chemical
inertness of gold with the excellent adhesive properties of chromium on common
microelectronic substrates like silicon dioxide, glass, and ceramics.[1][2] While gold alone
provides superior performance as a conductor, its poor adhesion necessitates an intermediate
layer.[3] Chromium forms strong covalent oxide bonds with the substrate, ensuring mechanical
stability for the overlying gold layer.[2][4] This combination is widely employed in the fabrication
of Hybrid Microcircuits (HMCSs), Integrated Circuits (ICs), and Micro-Electro-Mechanical
Systems (MEMS).[1][5][6]

However, the Cr-Au system is not without its challenges. A primary concern is the grain
boundary diffusion of chromium through the gold layer, particularly at elevated temperatures
(e.g., >300°C) encountered during subsequent fabrication steps.[1][7] This diffusion leads to
the formation of a thin layer of chromium oxide (Cr203) on the gold surface, which can severely
degrade wire-bonding performance and increase electrical resistance.[1][8] Careful process
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control and an understanding of these failure mechanisms are critical for reliable device
manufacturing.

Application Note 1: Cr-Au Metallization for
Interconnects in HMCs and ICs

The Cr-Au system is extensively used to create reliable, high-conductivity conductor paths and

bonding pads in hybrid and monolithic integrated circuits. The gold layer serves as the primary

conductor, while the thin chromium underlayer ensures the film stack remains robustly attached
to the substrate.[1]

Key Applications:
¢ Interconnections: Forming low-resistance pathways between different components on a chip.

o Wire Bonding Pads: Providing a stable and bondable surface for connecting the chip to
external packaging via gold or aluminum wires.

o Ohmic Contacts: Establishing a low-resistance electrical connection to semiconductor
devices.

Design and Performance Considerations: The reliability of Cr-Au metallization is highly
dependent on the deposition process and subsequent thermal treatments. As shown in the
table below, parameters such as layer thickness and deposition temperature must be
optimized. The primary failure mode, chromium diffusion, can be mitigated by minimizing
thermal budgets after metallization and by implementing surface cleaning procedures before
wire bonding.[1]

Table 1: Typical Properties and Processing Parameters for Cr-Au Metallization
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Parameter Typical Value Notes
) N Chromium provides excellent
Alumina (Alz03), Silicon ) )
Substrates adhesion to oxide surfaces.[1]

Dioxide (SiO2), Glass

[2]

A thickness of ~10-30 nm is

Cr Adhesion Layer Thickness 5-50 nm common for good adhesion.[1]
[5]
Dependent on the current-

Au Conductor Layer Thickness 150 nm - 6 pm carrying requirements of the

application.[1][9]

Deposition Method

E-beam Evaporation,
Sputtering, Thermal

Evaporation

PVD methods are standard.
Sputtering may offer better
adhesion.[10][11][12]

Deposition Substrate Temp.

Room Temperature - 350°C

Higher temperatures can
improve film properties but

also increase Cr diffusion.[1]

Sheet Resistivity (Initial)

< 0.01 ohms/square

Varies with gold thickness.[5]

Resistivity Increase (Post-

Anneal)

~25% (2 hours at 300°C)

Caused by chromium diffusing
into the bulk gold.[1]

Wire Bond Strength

Degradation

Can be significant

Caused by Cr20s3 formation on
the surface.[1][8]

Logical Diagram: Factors Affecting Cr-Au Reliability
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Diagram showing factors that influence Cr-Au film reliability.

Application Note 2: Cr-Au Films for MEMS and
Sensors

In MEMS and sensor applications, Cr-Au layers are used not only for electrical conductivity but
also for creating reflective surfaces, electrodes, and contact surfaces in switches.[6] For
applications like RF-MEMS switches, the mechanical properties of the contact material, such
as hardness and resistance to stiction, are as critical as low electrical resistance.[6][13]

Key Applications:

« RF-MEMS Switches: As the contact material, where low resistance and high durability are
required. Alloying or layering gold with chromium can increase hardness.[6]

e Biosensors: As electrodes for electrochemical sensing or as a surface for biomolecule
immobilization, leveraging gold's biocompatibility and surface chemistry.

o Optical MEMS: As highly reflective mirror surfaces.

Performance Data and Material Choice: The choice of adhesion layer can impact more than
just adhesion. Studies have shown that chromium inter-diffuses with gold, forming an alloy at
the interface, whereas titanium (another common adhesion layer) tends to form a more discrete
layer.[4][14] This alloying with chromium can slightly increase the hardness of the gold film,
which can be advantageous for contact applications.[6]

Table 2: Performance Characteristics of Cr-Au in MEMS Contacts
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Property Au Cr-Au Multilayer Notes

Thin Cr layers act as a
Hardness Low (~1-2 GPa) Increased hardening agent.[6]
[15]

The presence of Cr
Contact Resistance Very Low Slightly Increased can increase
resistance.[6]

o Increased hardness
Susceptibility to ) o
o High Moderate can reduce stiction-
Stiction ]
related failures.

o o Harder contacts
Reliability (Switching o
~1.0 x 108 cycles > 2.5 x 108 cycles exhibit improved wear
Cycles) ]
resistance.[15]

Experimental Workflow: MEMS Switch Fabrication
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A simplified workflow for fabricating a MEMS cantilever switch.

Protocol 1: Standard Cr-Au Thin Film Deposition
and Patterning by Liftoff

This protocol describes a standard process for creating patterned Cr-Au features on a silicon
wafer with a thermal oxide layer using photolithography and e-beam evaporation.
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1. Objective: To fabricate well-defined Cr-Au conductive patterns with strong adhesion for
microelectronic applications.

2. Materials and Equipment:
e Substrate: Silicon wafer with =500 nm thermal SiO-.

o Chemicals: Acetone, Isopropyl Alcohol (IPA), Deionized (DI) water, Photoresist (e.g., LOR 3A
and S1813), Developer (e.g., MF-319).

o Deposition: High-vacuum e-beam evaporator with Cr (99.99%) and Au (99.999%) sources.
[10]

o Patterning: Spin coater, hot plate, mask aligner.

3. Methodology:

e Substrate Cleaning:
o Ultrasonically clean the wafer in Acetone for 5 minutes, followed by IPA for 5 minutes.
o Rinse thoroughly with DI water and dry with a nitrogen gun.
o Dehydrate bake on a hot plate at 150°C for 5 minutes.

» Photolithography for Liftoff:

o Spin coat an undercut resist (e.g., LOR 3A) at 3000 rpm for 45 seconds. Bake at 150°C for
3 minutes.

o Spin coat an imaging resist (e.g., S1813) at 4000 rpm for 45 seconds. Bake at 115°C for 1
minute.

o Expose the resist with a photomask using a mask aligner (UV exposure dose ~120
mJ/cm?).

o Develop the pattern in MF-319 developer for approximately 1 minute.
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o Rinse with DI water and dry. Inspect the pattern under a microscope to ensure clean
development and the desired undercut profile.

e Cr-Au Deposition:

o

Immediately load the patterned wafer into the e-beam evaporator to prevent
contamination.[3]

[¢]

Evacuate the chamber to a base pressure of <5 x 10-° Torr.

[e]

Deposit 10 nm of Cr at a rate of 0.1 nm/s.

o

Without breaking vacuum, deposit 150 nm of Au at a rate of 0.2 nm/s.[1]

[¢]

Allow the wafer to cool before venting the chamber.
e Liftoff:
o Immerse the wafer in a beaker of Acetone.

o Agitate gently or use an ultrasonic bath for short periods until the unwanted metal film lifts
off.

o Rinse with fresh Acetone, followed by IPA, and dry with nitrogen.

Process Workflow: Cr-Au Patterning via Liftoff
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Workflow for patterning Cr-Au films using the liftoff technique.

Protocol 2: Characterization of Cr-Au Thin Films

This protocol outlines key experimental procedures to validate the quality of the deposited Cr-

Au films.

1. Objective: To assess the adhesion, electrical properties, and surface composition of

fabricated Cr-Au films.

2. Methodology:
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A. Adhesion "Tape Test" (ASTM D3359)
e Procedure:
o Use a sharp blade to scribe a cross-hatch pattern through the Cr-Au film on a test coupon.

o Firmly apply a specified pressure-sensitive tape (e.g., 3M Scotch 610) over the hatch

area.
o After 90 seconds, remove the tape by pulling it back rapidly upon itself at a 180° angle.
e Analysis:

o Inspect the grid area for any removal of the metal film. The result is rated based on the
percentage of the area from which the film has been removed. A successful test shows no

delamination.
B. Electrical Sheet Resistance Measurement
e Equipment: Four-point probe station.
e Procedure:
o Place the wafer on the probe station chuck.
o Gently lower the four probes onto the surface of the Cr-Au film in a non-critical area.

o Apply a known current (I) through the outer two probes and measure the voltage (V)

across the inner two probes.
e Analysis:

o The sheet resistance (Rs) is calculated as: Rs = (11 /In(2)) * (V /1) =4.532 * (V /). This
measurement confirms the conductivity of the film.

C. Surface Compositional Analysis (Post-Anneal)

o Equipment: Auger Electron Spectroscopy (AES) or X-ray Photoelectron Spectroscopy (XPS).
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¢ Procedure:

o Anneal a test sample in a furnace or on a hot plate (e.g., 300°C for 30 minutes in air) to
simulate a thermal processing step.

o Load the annealed sample into the UHV chamber of the AES/XPS system.

e Analysis:

o Acquire spectra from the gold surface. The presence of significant chromium and oxygen
peaks indicates the diffusion of chromium to the surface and its subsequent oxidation, a
key indicator of potential bondability issues.[1][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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